Cas no 1188226-49-4 (4,5-Dimethylbenzo[d]thiazol-2(3H)-one)

• Product Name: 4,5-Dimethylbenzo[d]thiazol-2(3H)-one
• CAS No: 1188226-49-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 854972
• PubChem ID: 55276160
• Update Time: 2024-03-01

4,5-Dimethylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-DiMethyl-2(3H)-benzothiazolone
• 4,5-Dimethylbenzo[d]thiazol-2(3H)-one
• 4,5-dimethyl-1,3-benzothiazol-2-ol
• 4,5-dimethyl-2,3-dihydro-1,3-benzothiazol-2-one

• Inchi： 1S/C9H9NOS/c1-5-3-4-7-8(6(5)2)10-9(11)12-7/h3-4H,1-2H3,(H,10,11)
• InChI Key： REGJNZSVGLBSFC-UHFFFAOYSA-N
• SMILES： S1C(NC2=C1C=CC(C)=C2C)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles